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Compound Name: (R)-BAY-6035

Cat. No.: B15588821 Get Quote

Abstract

This document provides detailed protocols for the preparation and storage of stock solutions for

(R)-BAY-6035, a potent and selective inhibitor of the SET and MYND domain-containing

protein 3 (SMYD3).[1] SMYD3 is a lysine methyltransferase implicated in the regulation of

various cancer-relevant proteins, making (R)-BAY-6035 a critical tool in oncological research.

[2][3] Adherence to these guidelines will ensure the compound's stability, integrity, and

reproducibility in experimental settings.

Chemical Properties and Solubility
(R)-BAY-6035 is a benzodiazepine-based compound with the following properties.[2][3]

Table 1: Chemical and Physical Properties of (R)-BAY-6035

Property Value Reference

Molecular Formula C₂₂H₂₈N₄O₃

Molecular Weight 396.48 g/mol

Purity ≥98%

CAS Number 2247890-13-5

Table 2: Solubility Data for (R)-BAY-6035
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 39.65 mg/mL

Ethanol 100 mM 39.65 mg/mL

Experimental Protocol: Stock Solution Preparation
This protocol details the preparation of a 10 mM stock solution in DMSO. The same principles

apply for other concentrations or solvents like ethanol.

Materials:

(R)-BAY-6035 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated precision balance

Sterile, amber-colored polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Workflow for Stock Solution Preparation:
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Caption: Workflow for (R)-BAY-6035 Stock Solution Preparation.
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Step-by-Step Procedure:

Equilibration: Before opening, allow the vial of (R)-BAY-6035 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents moisture condensation on the

compound.

Calculation: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (μL) = (Mass of Compound (mg) / 396.48 mg/mmol) * 100,000

Example: For 5 mg of (R)-BAY-6035:

Volume of DMSO (μL) = (5 mg / 396.48 mg/mmol) * 100,000 ≈ 1261.1 μL

Weighing: Accurately weigh the desired amount of (R)-BAY-6035 powder in a sterile vial

using a precision balance.

Solvent Addition: Carefully add the calculated volume of high-purity DMSO to the vial

containing the compound.

Dissolution: Cap the vial tightly and vortex thoroughly until the solution is clear and all solid

has dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if

necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile, light-protecting vials.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date, and store immediately as recommended below.

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including gloves, a lab coat,

and safety glasses.

Handle (R)-BAY-6035 powder and DMSO in a well-ventilated area or a chemical fume hood.
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Storage and Stability Recommendations
Proper storage is crucial to maintain the biological activity of (R)-BAY-6035.

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Recommended
Duration

Notes

Solid Powder -20°C Up to 24 months
Store in a desiccator

to keep dry.

DMSO Stock Solution -20°C or -80°C

Up to 6 months at

-20°C; Up to 12

months at -80°C

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

Ethanol Stock

Solution
-20°C or -80°C

Up to 3 months at

-20°C; Up to 6 months

at -80°C

Ethanol is more

volatile; ensure vials

are tightly sealed.

Application Context: Mechanism of Action
(R)-BAY-6035 is a potent inhibitor of SMYD3, a lysine methyltransferase that targets both

histone and non-histone proteins.[2] Its primary mechanism involves binding to the substrate

site of SMYD3, thereby preventing the methylation of downstream targets such as MAP3K2,

which is involved in cancer cell signaling pathways.[2][3]
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Caption: Inhibition of the SMYD3 Signaling Pathway by (R)-BAY-6035.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: (R)-BAY-6035 Stock
Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588821#r-bay-6035-stock-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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